Cas no 4756-13-2 (1,2,3-Propanetrithiol)
1,2,3-Propanetrithiol structure
Product Name:1,2,3-Propanetrithiol
1,2,3-Propanetrithiol Chemical and Physical Properties
Names and Identifiers
-
- 1,2,3-Propanetrithiol
- propane-1,2,3-trithiol
- 1,2,3-Trimercaptopropane
- BRN 1732066
- Propane, 1,2,3-trimercapto-
- Propanetrithiol
- YC4K8VFQ7D
- SCHEMBL331090
- 4-01-00-02774 (Beilstein Handbook Reference)
- NS00045078
- DTXSID70197198
- MFCD00022094
- EINECS 225-288-7
- trithioglycerin
- Trithiol deriv.
- 4756-13-2
- UWHMFGKZAYHMDJ-UHFFFAOYSA-N
-
- Inchi: 1S/C3H8S3/c4-1-3(6)2-5/h3-6H,1-2H2
- InChI Key: UWHMFGKZAYHMDJ-UHFFFAOYSA-N
- SMILES: SC(CS)CS
Computed Properties
- Exact Mass: 139.97894
- Monoisotopic Mass: 139.979
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 6
- Rotatable Bond Count: 2
- Complexity: 25.2
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 3A^2
- XLogP3: 1.2
Experimental Properties
- Density: 1.163
- Boiling Point: 250°Cat760mmHg
- Flash Point: 111.7°C
- Refractive Index: 1.57
- PSA: 0
1,2,3-Propanetrithiol Related Literature
-
1. 574. Dithiols. Part X. A thio-analogue of BAL-intravL. W. C. Miles,L. N. Owen J. Chem. Soc. 1950 2943
-
2. 660. Dithiols. Part XI. The reactions of epoxides with hydroxy- and poly-thiolsL. N. Owen,Peter N. Smith J. Chem. Soc. 1951 2973
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R. T. Wragg J. Chem. Soc. C 1969 2087
-
4. 531. Antituberculous sulphur compounds. Part I. New mercapto-derivatives of alkanols, sulphides, and hydroxy-sulphidesE. P. Adams,F. P. Doyle,D. L. Hatt,D. O. Holland,W. H. Hunter,K. R. L. Mansford,J. H. C. Nayler,A. Queen J. Chem. Soc. 1960 2649
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5. 108. 2 : 3-Dimercaptopropanol (“British Anti-Lewisite”) and related compoundsL. A. Stocken J. Chem. Soc. 1947 592
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